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Compound of Interest

Compound Name: Tetrapotassium hexacyanoferrate

Cat. No.: B1242098

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of
tetrapotassium hexacyanoferrate, also known as potassium ferrocyanide, in a range of
solvents. This document is intended to be a valuable resource for researchers, scientists, and
professionals in drug development who require precise solubility data and detailed
experimental protocols for their work. The information is presented in a clear and structured
format to facilitate easy comparison and application.

Quantitative Solubility Data

The solubility of tetrapotassium hexacyanoferrate is highly dependent on the solvent and
temperature. The following tables summarize the available quantitative data.

Solubility in Water

Tetrapotassium hexacyanoferrate is highly soluble in water, and its solubility increases
significantly with temperature. The data presented here pertains to the trinydrate form
(Ks[Fe(CN)e]-3H20), which is the common commercially available form.
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Temperature (°C)

Solubility ( g/100 g of solvent)

0 14.3[1]

10 20[1]

12 27 (/100 mL)[2]

20 28.9 (g/100 mL)[3][4]
25 32.97[1]

30 35.1[1]

50 48.4[1]

70 61.8[1]

99.6 74.3[1]

Solubility in Organic and Other Solvents

Tetrapotassium hexacyanoferrate is generally considered insoluble or sparingly soluble in

most organic solvents.
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Solubility ( g/100 g of

Solvent Temperature (°C)

solvent)
Acetone 15 Insoluble[1]
Ethanol (absolute) - Insoluble[1][5]
Ethanol (80%) 20 0.025[1]
Diethyl ether - Practically insoluble[1]
Methanol 15 Insoluble[1]
Methanol 66 0.9[1]
Formamide 25 14.7[1]
Ammonia (liquid) - Insoluble[1]
Aniline - Practically insoluble[1]
Benzonitrile - Practically insoluble[1]
Pyridine - Practically insoluble[1]

Experimental Protocol: Determination of Solubility
by the Gravimetric Method

The following is a detailed methodology for determining the solubility of tetrapotassium
hexacyanoferrate in water at a specific temperature using the gravimetric method. This
method is straightforward and relies on the precise measurement of mass.

Objective: To quantitatively determine the solubility of tetrapotassium hexacyanoferrate
trinydrate in water at a constant temperature.

Materials and Equipment:
o Tetrapotassium hexacyanoferrate trinydrate (Ks[Fe(CN)e]-3H20)

¢ Distilled or deionized water

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.fishersci.at/shop/products/potassium-hexacyanoferrate-ii-trihydrate-98-thermo-scientific/11442378
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.benchchem.com/product/b1242098?utm_src=pdf-body
https://www.benchchem.com/product/b1242098?utm_src=pdf-body
https://www.benchchem.com/product/b1242098?utm_src=pdf-body
https://www.benchchem.com/product/b1242098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Thermostatic water bath

e Conical flasks with stoppers

e Analytical balance (accurate to at least 0.001 g)
o Evaporating dishes (pre-weighed)

» Pipettes and volumetric flasks

« Filter paper and funnel

e Drying oven

e Desiccator

Procedure:

e Preparation of a Saturated Solution:

[¢]

Place a known volume of distilled water (e.g., 50 mL) into a conical flask.
o Bring the flask to the desired temperature in a thermostatic water bath.

o Add an excess amount of tetrapotassium hexacyanoferrate to the water with continuous
stirring to ensure the solution becomes saturated. The presence of undissolved crystals at
the bottom of the flask indicates saturation.

o Allow the solution to equilibrate at the set temperature for a sufficient period (e.g., 2-4
hours) with intermittent stirring to ensure equilibrium is reached.

o Sample Withdrawal and Weighing:

o Once equilibrium is established, carefully pipette a known volume (e.g., 10 mL) of the
clear supernatant saturated solution into a pre-weighed evaporating dish. It is crucial to
avoid transferring any undissolved solid. Filtration of the withdrawn sample may be
necessary.
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o Weigh the evaporating dish containing the saturated solution to determine the mass of the
solution.

o Evaporation and Drying:

o Place the evaporating dish in a drying oven set to a temperature that will evaporate the
water without decomposing the salt (e.g., 100-110°C). Tetrapotassium
hexacyanoferrate trihydrate begins to lose its water of crystallization around 60°C and
becomes anhydrous at 100°C.[5][6]

o Heat the dish until all the water has evaporated, leaving behind the dry solid residue of
tetrapotassium hexacyanoferrate.

o Transfer the evaporating dish to a desiccator to cool to room temperature. This prevents
the hygroscopic anhydrous salt from absorbing atmospheric moisture.

» Final Weighing and Calculation:
o Once cooled, weigh the evaporating dish with the dry solid residue.

o Repeat the drying and cooling steps until a constant mass is achieved, ensuring all water
has been removed.

o The mass of the dissolved solute is the final constant mass of the dish and residue minus
the initial mass of the empty dish.

o The mass of the solvent (water) is the mass of the solution withdrawn minus the mass of
the dissolved solute.

o Calculate the solubility in grams of solute per 100 g of solvent.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the gravimetric determination of
solubility.
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Caption: Workflow for Gravimetric Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. oecd.org [oecd.org]

2. oiv.int [oiv.int]

3. The formation of zirconium hexacyanoferrate(ii) nanoparticles and their application in the
highly sensitive determination of dopamine based on enhanced resonance Rayleigh
scattering - Analytical Methods (RSC Publishing) [pubs.rsc.org]

e 4. msesupplies.com [msesupplies.com]

» 5. Potassium hexacyanoferrate(ll) trihydrate, 98+% 100 g | Buy Online | Thermo Scientific
Alfa Aesar | Fisher Scientific [fishersci.at]

e 6. Tetrapotassium hexacyanoferrate trihydrate - CD Formulation [formulationbio.com]

 To cite this document: BenchChem. [Tetrapotassium Hexacyanoferrate: A Technical Guide to
its Solubility in Various Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1242098#tetrapotassium-hexacyanoferrate-solubility-
in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1242098?utm_src=pdf-custom-synthesis
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oiv.int/public/medias/4272/e-coei-1-potfer.pdf
https://pubs.rsc.org/en/content/articlelanding/2013/ay/c3ay41055b/unauth
https://pubs.rsc.org/en/content/articlelanding/2013/ay/c3ay41055b/unauth
https://pubs.rsc.org/en/content/articlelanding/2013/ay/c3ay41055b/unauth
https://www.msesupplies.com/blogs/news/gravimetric-analysis-general-guide
https://www.fishersci.at/shop/products/potassium-hexacyanoferrate-ii-trihydrate-98-thermo-scientific/11442378
https://www.fishersci.at/shop/products/potassium-hexacyanoferrate-ii-trihydrate-98-thermo-scientific/11442378
https://www.formulationbio.com/tetrapotassium-hexacyanoferrate-trihydrate-item-2601.html
https://www.benchchem.com/product/b1242098#tetrapotassium-hexacyanoferrate-solubility-in-different-solvents
https://www.benchchem.com/product/b1242098#tetrapotassium-hexacyanoferrate-solubility-in-different-solvents
https://www.benchchem.com/product/b1242098#tetrapotassium-hexacyanoferrate-solubility-in-different-solvents
https://www.benchchem.com/product/b1242098#tetrapotassium-hexacyanoferrate-solubility-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1242098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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